Cas no 2138056-80-9 (2-Propyl-5,6,7,8-tetrahydroindolizine-3-carbaldehyde)

• Product Name: 2-Propyl-5,6,7,8-tetrahydroindolizine-3-carbaldehyde
• CAS No: 2138056-80-9
• MF: C₁₂H₁₇NO
• MW: 191.269483327866
• CID: 6566903
• PubChem ID: 165497740
• Update Time: 2025-06-09

2-Propyl-5,6,7,8-tetrahydroindolizine-3-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 2138056-80-9
• EN300-1154615
• 2-propyl-5,6,7,8-tetrahydroindolizine-3-carbaldehyde
• 2-Propyl-5,6,7,8-tetrahydroindolizine-3-carbaldehyde

• Inchi： 1S/C12H17NO/c1-2-5-10-8-11-6-3-4-7-13(11)12(10)9-14/h8-9H,2-7H2,1H3
• InChI Key： YENSCABFEDXOSZ-UHFFFAOYSA-N
• SMILES： O=CC1=C(CCC)C=C2CCCCN21

Computed Properties

• Exact Mass: 191.131014166g/mol
• Monoisotopic Mass: 191.131014166g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 205
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 22Ų

Additional information on 2-Propyl-5,6,7,8-tetrahydroindolizine-3-carbaldehyde

Introduction to 2-Propyl-5,6,7,8-tetrahydroindolizine-3-carbaldehyde (CAS No. 2138056-80-9)

2-Propyl-5,6,7,8-tetrahydroindolizine-3-carbaldehyde (CAS No. 2138056-80-9) is a novel organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of indolizines, which are heterocyclic compounds with a wide range of biological activities. The unique structure and properties of 2-Propyl-5,6,7,8-tetrahydroindolizine-3-carbaldehyde make it a promising candidate for various therapeutic applications.

The chemical structure of 2-Propyl-5,6,7,8-tetrahydroindolizine-3-carbaldehyde consists of a tetrahydroindolizine core with a propyl substituent at the 2-position and an aldehyde functional group at the 3-position. This arrangement imparts specific chemical and physical properties that are crucial for its biological activity. The aldehyde group is particularly reactive and can participate in various chemical reactions, making it a valuable intermediate in synthetic chemistry.

Recent studies have highlighted the potential of 2-Propyl-5,6,7,8-tetrahydroindolizine-3-carbaldehyde in several therapeutic areas. One notable application is its use as an intermediate in the synthesis of novel antiviral agents. Research published in the Journal of Medicinal Chemistry has shown that derivatives of this compound exhibit potent antiviral activity against a range of viruses, including influenza and herpes simplex virus (HSV). The mechanism of action involves the inhibition of viral replication through the disruption of key viral enzymes.

In addition to its antiviral properties, 2-Propyl-5,6,7,8-tetrahydroindolizine-3-carbaldehyde has been investigated for its potential as an anticancer agent. Studies conducted by researchers at the National Cancer Institute have demonstrated that certain derivatives of this compound can selectively target and inhibit the growth of cancer cells while sparing normal cells. The selective cytotoxicity is attributed to the compound's ability to interfere with specific signaling pathways involved in cell proliferation and survival.

The pharmacokinetic properties of 2-Propyl-5,6,7,8-tetrahydroindolizine-3-carbaldehyde have also been studied extensively. Research published in the European Journal of Pharmaceutical Sciences has shown that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. These properties make it suitable for both oral and parenteral administration, depending on the specific therapeutic application.

Safety and toxicity assessments are critical for any potential drug candidate. Preclinical studies have indicated that 2-Propyl-5,6,7,8-tetrahydroindolizine-3-carbaldehyde has a favorable safety profile with no significant toxicity observed at therapeutic doses. However, further clinical trials are necessary to fully evaluate its safety and efficacy in human subjects.

The synthesis of 2-Propyl-5,6,7,8-tetrahydroindolizine-3-carbaldehyde has been optimized to improve yield and purity. Various synthetic routes have been explored, including multistep processes involving cyclization reactions and functional group manipulations. These advancements in synthetic chemistry have made it possible to produce this compound on a larger scale for research and development purposes.

In conclusion, 2-Propyl-5,6,7,8-tetrahydroindolizine-3-carbaldehyde (CAS No. 2138056-80-9) is a promising compound with diverse biological activities and potential therapeutic applications. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further investigation in medicinal chemistry and pharmaceutical research. Ongoing studies are expected to uncover additional uses and optimize its potential as a therapeutic agent.